Cas no 2138139-46-3 (4-(2-Methoxyacetyl)-1,3,4-oxadiazinan-2-one)

• Product Name: 4-(2-Methoxyacetyl)-1,3,4-oxadiazinan-2-one
• CAS No: 2138139-46-3
• MF: C₆H₁₀N₂O₄
• MW: 174.154601573944
• CID: 5938498
• PubChem ID: 165450772
• Update Time: 2025-06-07

4-(2-Methoxyacetyl)-1,3,4-oxadiazinan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(2-methoxyacetyl)-1,3,4-oxadiazinan-2-one
• EN300-712479
• 2138139-46-3
• 4-(2-Methoxyacetyl)-1,3,4-oxadiazinan-2-one

• Inchi： 1S/C6H10N2O4/c1-11-4-5(9)8-2-3-12-6(10)7-8/h2-4H2,1H3,(H,7,10)
• InChI Key： RWBYWDYQMMUMKX-UHFFFAOYSA-N
• SMILES： O1C(NN(C(COC)=O)CC1)=O

Computed Properties

• Exact Mass: 174.06405680g/mol
• Monoisotopic Mass: 174.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 67.9Ų

Additional information on 4-(2-Methoxyacetyl)-1,3,4-oxadiazinan-2-one

Professional Introduction to Compound with CAS No. 2138139-46-3 and Product Name: 4-(2-Methoxyacetyl)-1,3,4-oxadiazinan-2-one

The compound with the CAS number 2138139-46-3 and the product name 4-(2-methoxyacetyl)-1,3,4-oxadiazinan-2-one represents a significant advancement in the field of chemical biology and pharmaceutical research. This heterocyclic compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The 1,3,4-oxadiazine core structure is a key feature, offering a scaffold that is highly versatile for medicinal chemistry modifications. The presence of the 2-methoxyacetyl group further enhances its reactivity and functionality, making it a valuable intermediate in the synthesis of biologically active molecules.

Recent studies have highlighted the importance of oxadiazine derivatives in medicinal chemistry, particularly for their role in modulating enzyme activity and interacting with biological targets. The compound 4-(2-methoxyacetyl)-1,3,4-oxadiazinan-2-one has been explored for its potential in inhibiting various therapeutic targets, including kinases and proteases. Its molecular structure allows for selective binding to these targets, which is crucial for developing drugs with high specificity and low toxicity. The 2-methoxyacetyl moiety plays a pivotal role in this interaction by facilitating hydrogen bonding and hydrophobic interactions with the target proteins.

In the realm of drug discovery, the compound’s ability to serve as a versatile building block has been demonstrated through several synthetic pathways. Researchers have leveraged its reactivity to develop novel analogs with enhanced pharmacological properties. For instance, modifications at the 1,3,4-oxadiazine ring have led to compounds with improved solubility and bioavailability. Additionally, the introduction of various substituents at the 2-methoxyacetyl position has resulted in derivatives with potent activity against specific disease-related pathways.

The compound’s potential extends beyond its use as an intermediate in drug synthesis. It has also been investigated for its role in chemical biology research, where it serves as a tool compound for studying enzyme mechanisms and protein-protein interactions. The 1,3,4-oxadiazinan-2-one scaffold provides a stable platform for probing biological processes, while the 2-methoxyacetyl group allows for fine-tuning of reactivity and selectivity. This dual functionality makes it an invaluable asset in both academic and industrial research settings.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. Current research indicates that derivatives of 4-(2-methoxyacetyl)-1,3,4-oxadiazinan-2-one show promise in treating conditions such as inflammation and cancer. By targeting specific molecular pathways, these compounds can modulate disease progression and improve patient outcomes. The ability to design molecules with high precision using this scaffold underscores its importance in modern drug development strategies.

The synthesis of 4-(2-methoxyacetyl)-1,3,4-oxadiazinan-2-one involves multi-step organic reactions that highlight its synthetic utility. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the oxadiazine core efficiently. These methods not only ensure high yields but also allow for scalable production, which is essential for pharmaceutical applications. The optimization of synthetic routes has enabled researchers to produce large quantities of this compound for further study.

The safety profile of 4-(2-methoxyacetyl)-1,3,4-oxadiazinan-2-one has been carefully evaluated through preclinical studies. These investigations have focused on assessing its stability under various conditions and its compatibility with biological systems. Preliminary data suggest that the compound exhibits low toxicity when tested in cell-based assays. This favorable safety profile enhances its attractiveness as a lead compound for further development into therapeutic agents.

Future directions in research on this compound include exploring its interactions with additional biological targets and evaluating its efficacy in animal models. By expanding the scope of studies beyond traditional kinases and proteases, scientists aim to uncover new therapeutic applications that could benefit patients suffering from a wide range of diseases. The versatility of the 1,3,4-oxadiazinan-2-one scaffold, combined with the modularity provided by the 2-methoxyacetyl group, ensures that this compound will remain at the forefront of pharmaceutical innovation.

In conclusion,4-(2-methoxyacetyl)-1,3,4-oxadiazinan-2-one (CAS No. 2138139-46-3) represents a promising entity in chemical biology and drug discovery. Its unique structural features and functional attributes make it an excellent candidate for developing novel therapeutics targeting various diseases. As research continues to uncover new applications for this compound,the contributions it will make to medicine are poised to be substantial, offering hope for improved treatments and better patient care.